3-deoxy-D-glycero-hexo-2,5-diulosonate
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Overview
Description
3-deoxy-D-glycero-hexo-2,5-diulosonate is a dioxo monocarboxylic acid anion. It is a conjugate base of a 3-deoxy-D-glycero-hexo-2,5-diulosonic acid.
Scientific Research Applications
Formation and Analysis in Biological Systems
- 4-Deoxy-glycero-hexo-2,3-diulose, similar to 3-deoxy-D-glycero-hexo-2,5-diulosonate, is formed from microthecin in neutral water solutions and can be analyzed using NMR spectroscopy and GC–MS. This compound has been identified in extracts of the red alga Gracilariopsis lemaneiformis (Broberg, Kenne, & Pedersen, 1998).
- A method for the sensitive detection and quantification of compounds like 4-deoxy-glycero-hexo-2,3-diulose using GC-MS in selected ion monitoring mode has been developed, showcasing the occurrence of similar compounds in several species of red, green, and brown algae (Broberg, Kenne, & Pedersen, 1999).
Enzymatic Reactions and Gene Expression
- Methyl esters of 3-deoxy-D-erythro-2-hexulosonic acid, closely related to 3-deoxy-D-glycero-hexo-2,5-diulosonate, have been shown to induce the expression of pectinase genes in Erwinia chrysanthemi, a phytopathogenic bacteria (Alessi, Doutheau, Anker, Condemine, & Robert‐Baudouy, 1996).
Synthesis and Characterization
- New synthesis routes for compounds similar to 3-deoxy-D-glycero-hexo-2,5-diulosonate have been explored, providing methods for obtaining various related 3-deoxyaldos-2-uloses (Khadem, Horton, Meshreki, & Nashed, 1971).
- The synthesis of 1-deoxy-D-erythro-hexo-2,3-diulose, a major hexose Maillard intermediate, provides insights into the characterization of similar 3-deoxy-hexos-2-ulose compounds, highlighting their role in the Maillard reaction and protein modification (Glomb & Pfahler, 2000).
Reactivity and Degradation
- The reactivity of thermally treated 3-deoxy-d-erythro-hexos-2-ulose and other similar compounds is crucial in Maillard chemistry, with the identification of various degradation products and their implications in food chemistry (Pfeifer, Haase, & Kroh, 2013).
- Studies on the degradation of 1-deoxy-D-erythro-hexo-2,3-diulose provide insights into the oxygen-dependent fragmentation reactions relevant to similar compounds, affecting the chemistry of hexoses in the Maillard reaction (Voigt, Smuda, Pfahler, & Glomb, 2010).
properties
Molecular Formula |
C6H7O6- |
---|---|
Molecular Weight |
175.12 g/mol |
IUPAC Name |
(4S)-4,6-dihydroxy-2,5-dioxohexanoate |
InChI |
InChI=1S/C6H8O6/c7-2-5(10)3(8)1-4(9)6(11)12/h3,7-8H,1-2H2,(H,11,12)/p-1/t3-/m0/s1 |
InChI Key |
IBGYNIRCYXIAON-VKHMYHEASA-M |
Isomeric SMILES |
C([C@@H](C(=O)CO)O)C(=O)C(=O)[O-] |
SMILES |
C(C(C(=O)CO)O)C(=O)C(=O)[O-] |
Canonical SMILES |
C(C(C(=O)CO)O)C(=O)C(=O)[O-] |
synonyms |
2,5-diketo-3-deoxygluconate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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